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Compound of Interest

Compound Name: 5-Indanol

cat. No.: B105451

5-Indanol: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the chemical properties, structure, and
synthesis of 5-Indanol, a key intermediate in organic synthesis with noted biological activities.
The information is presented to support research and development endeavors in medicinal
chemistry and related fields.

Core Chemical Properties

5-Indanol, also known as 5-hydroxyindane, is a bicyclic aromatic alcohol. Its physical and
chemical properties are summarized in the table below, providing a foundational dataset for
experimental design and computational modeling.
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Property Value Source(s)
Molecular Formula CoH100 [1112]
Molecular Weight 134.18 g/mol

Melting Point 51-53 °C [3]

Boiling Point 255 °C [3]

Flash Point 110 °C (closed cup) [1]

Density 0.8540 g/cm? (estimate) [3]
Solubility 6.3 g/L [3]

pKa 10.37 + 0.20 (Predicted) [3]
Appearance Light brown to grey-brown e

crystalline powder

Structural Information and Identifiers

The structural identity of 5-Indanol is well-defined by various nomenclature and registry

systems. This information is critical for accurate database searching and regulatory

submissions.

Identifier Value Source(s)

IUPAC Name 2,3-dihydro-1H-inden-5-ol

CAS Number 1470-94-6 [6]

SMILES Oclccc2CCCc2c1
1S/C9H100/c10-9-5-4-7-2-1-3-

InChl [6]
8(7)6-9/h4-6,10H,1-3H2
PEHSSTUGJUBZBI-

InChlKey [6]

UHFFFAOYSA-N
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Below is a diagram illustrating the relationship between the various identifiers and the chemical
structure of 5-Indanol.

Logical Relationship of 5-Indanol Identifiers

Chemical Structure

5-Indanol

%med is registered as is represented by

Chemical Identifiers

IUPAC Name CAS Number SMILES

1470-94-6 Oclccc2CCCc2cl

2,3-dihydro-1H-inden-5-ol

can be converted to

InChl
1S/C9H100/c10-9-5-4-7-2-1-3-8(7)6-9/h4-6,10H,1-3H2

InChiKey
PEHSSTUGJUBZBI-UHFFFAOYSA-N
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Logical Relationship of 5-Indanol Identifiers
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Experimental Protocols
Synthesis of 5-Indanol

A multi-step synthesis for 5-Indanol has been described, starting from cinnamic acid.[7] This
method avoids the need for high-pressure operations, making it a more accessible route for
many laboratories.[7] The overall workflow is depicted below.
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Synthesis of 5-Indanol from Cinnamic Acid

Cinnamic Acid

Reduction

(Hydrazine Hydrate, Pd/C)

B-Phenylpropionic Acid

Cyclization

(Polyphosphoric Acid, ZnClz)

1-Indanone

A

Modified Huang-Minlon Reduction
(Hydrazine Hydrate, KOH)

Sulfonation

(Conc. H2S04)

Indan-5-sulfonic Acid

Alkali Fusion
(KOH, Sodium Acetate)
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Synthesis of 5-Indanol from Cinnamic Acid

Detailed Methodology:
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e Reduction of Cinnamic Acid: Cinnamic acid is reduced to (3-phenylpropionic acid using
hydrazine hydrate in the presence of a palladium on activated carbon catalyst in a basic
agueous solution.[7]

e Cyclization to 1-Indanone: The resulting B-phenylpropionic acid is cyclized to 1-indanone
using polyphosphoric acid containing zinc chloride at elevated temperatures.[7]

e Reduction to Indan: 1-Indanone is then reduced to indan via a modified Huang-Minlon
reduction, employing hydrazine hydrate and potassium hydroxide in diethylene glycol.[7]

» Sulfonation of Indan: Indan is sulfonated with concentrated sulfuric acid to yield indan-5-
sulfonic acid.[7]

» Alkali Fusion to 5-Indanol: The potassium salt of indan-5-sulfonic acid is fused with a
mixture of potassium hydroxide and sodium acetate at high temperatures (275-285 °C).[7]
The resulting product is then acidified, extracted, and purified by vacuum distillation to yield
5-Indanol.[7]

Analytical Characterization

The structural confirmation of 5-Indanol is typically achieved through standard spectroscopic
methods. While specific detailed protocols for 5-Indanol are not extensively published, the
general procedures are as follows:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectra are used to
elucidate the carbon-hydrogen framework of the molecule. ChemicalBook provides access to
the *H NMR spectrum for 5-Indanol.[8]

« Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify the characteristic
functional groups, notably the hydroxyl (-OH) group and the aromatic ring. PubChem lists IR
spectral data for 5-Indanol.[6]

e Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and
fragmentation pattern of the compound, confirming its elemental composition.

Reactivity, Stability, and Biological Activity
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Reactivity: 5-Indanol participates in typical reactions of phenols, such as oxidation and
electrophilic aromatic substitution.[9] It serves as a valuable intermediate in the synthesis of
more complex molecules. For instance, it is a reagent in the preparation of Sodium
Indanylcarbinicillin, a B-lactam antibiotic.[3][4]

Stability and Storage: 5-Indanol should be stored in a well-closed container at temperatures
between 10°C and 25°C.[1]

Biological Activity: 5-Indanol has been identified as a weak inhibitor of human melanoma
tyrosinase.[3][4] Furthermore, its derivative, Sodium Indanylcarbinicillin, has been shown to
possess blood pressure-lowering effects in mammals.[3][4] The broader indanone scaffold is a
privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological
activities, including antiviral, anti-inflammatory, analgesic, and anticancer properties.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105451#5-indanol-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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